Cas no 2411244-22-7 (3-[Acetyl[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]amino]-1-pyrrolidinesulfonyl fluoride)

• Product Name: 3-[Acetyl[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]amino]-1-pyrrolidinesulfonyl fluoride
• CAS No: 2411244-22-7
• MF: C₁₃H₂₀FN₅O₃S
• MW: 345.393004417419
• CID: 5380105
• PubChem ID: 165870461
• Update Time: 2025-05-20

3-[Acetyl[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]amino]-1-pyrrolidinesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-[Acetyl[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]amino]-1-pyrrolidinesulfonyl fluoride

• Inchi： 1S/C13H20FN5O3S/c1-9(20)19(11-5-6-18(7-11)23(14,21)22)8-12-15-16-13(17(12)2)10-3-4-10/h10-11H,3-8H2,1-2H3
• InChI Key： QVQXKYPLQFWUSH-UHFFFAOYSA-N
• SMILES： N1(S(F)(=O)=O)CCC(N(C(C)=O)CC2N(C)C(C3CC3)=NN=2)C1

Experimental Properties

• Density: 1.59±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.7±60.0 °C(Predicted)
• pka: 3.11±0.10(Predicted)

Additional information on 3-[Acetyl[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]amino]-1-pyrrolidinesulfonyl fluoride

3-[Acetyl[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]amino]-1-pyrrolidinesulfonyl fluoride (CAS 2411244-22-7): A Comprehensive Overview

3-[Acetyl[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]amino]-1-pyrrolidinesulfonyl fluoride (CAS 2411244-22-7) is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule, characterized by its unique sulfonyl fluoride and triazole functional groups, is increasingly being explored for its potential applications in targeted therapies and biochemical research. In this article, we delve into the properties, applications, and emerging trends surrounding this compound, while addressing common queries from researchers and industry professionals.

The molecular structure of 3-[Acetyl[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]amino]-1-pyrrolidinesulfonyl fluoride features a cyclopropyl-1,2,4-triazole core, which is known for its stability and bioactivity. The presence of the sulfonyl fluoride moiety enhances its reactivity, making it a valuable tool in covalent inhibitor design—a hot topic in modern drug development. Researchers are particularly interested in its potential as a protease inhibitor or kinase modulator, given the growing demand for precision medicine and targeted cancer therapies.

One of the most frequently asked questions about this compound is its role in click chemistry applications. The 1,2,4-triazole ring system is compatible with bioorthogonal reactions, a technique widely used in bioconjugation and imaging studies. Additionally, the pyrrolidinesulfonyl fluoride group has been investigated for its ability to form stable covalent bonds with specific amino acid residues, a property leveraged in activity-based protein profiling (ABPP). These features align with current trends in chemical biology, where researchers seek tools for mapping enzyme activity in complex biological systems.

From a synthetic perspective, CAS 2411244-22-7 represents an interesting challenge for organic chemists. The compound's multifunctional architecture requires careful optimization of reaction conditions, particularly when introducing the acetyl and cyclopropyl groups. Recent publications highlight improved synthetic routes that enhance yield and purity, addressing a common pain point for laboratories working with this molecule. Its stability under physiological conditions also makes it a candidate for prodrug development, another area of high interest in pharmaceutical research.

The commercial availability of 3-[Acetyl[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]amino]-1-pyrrolidinesulfonyl fluoride has expanded in recent years, reflecting its growing importance in chemical libraries for high-throughput screening. Suppliers now offer this compound with detailed analytical data (HPLC, NMR, MS), responding to the research community's need for well-characterized building blocks. This trend mirrors the broader shift toward fragment-based drug discovery, where small, diverse molecules serve as starting points for lead optimization.

Looking ahead, the applications of CAS 2411244-22-7 may extend beyond traditional drug discovery. Its structural features make it a potential candidate for metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), materials that are revolutionizing catalysis and molecular storage. The compound's ability to participate in diverse chemical reactions could enable the development of smart materials with responsive properties—an exciting frontier in materials science that frequently appears in scientific literature and conference discussions.

For researchers considering working with this molecule, it's important to note that while 3-[Acetyl[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]amino]-1-pyrrolidinesulfonyl fluoride is not classified as hazardous under standard laboratory protocols, proper handling procedures should always be followed. The compound's stability data and storage recommendations (typically at -20°C under inert atmosphere) are crucial for maintaining its reactivity and shelf life—information that is often sought after in technical forums and supplier FAQs.

In conclusion, 3-[Acetyl[(5-cyclopropyl-4-methyl-4H-1,2,4-triazol-3-yl)methyl]amino]-1-pyrrolidinesulfonyl fluoride (CAS 2411244-22-7) represents a versatile tool at the intersection of chemistry and biology. Its unique structural features and reactivity profile position it as a valuable asset in multiple research domains, from medicinal chemistry to materials science. As the scientific community continues to explore covalent inhibitors and bioorthogonal chemistry, this compound is likely to remain a subject of active investigation and innovation.